Cas no 13122-34-4 (Chlorobenzene-4-d1)

• Product Name: Chlorobenzene-4-d1
• CAS No: 13122-34-4
• MF: C₆H₅Cl
• MW: 113.563062429428
• CID: 119309
• PubChem ID: 11297951
• Update Time: 2025-04-18

Chlorobenzene-4-d1 Chemical and Physical Properties

Names and Identifiers

• Benzene-d, 4-chloro-
• 1-Chloro-4-cyclopropyl-Benzene
• 1-chloro-4-deuterio-benzene
• 1-cyclopropyl-4-chlorobenzene
• 4-deuterochlorobenzene
• AC1L3A5I
• ACMC-209efz
• ANW-22989
• Benzene,1-chloro-4-cyclopropyl-
• CTK8B1033
• p-chlorophenylcyclopropane
• SureCN315186
• CHLOROBENZENE-4-D1
• 13122-34-4
• 1-chloro(4-?H)benzene
• 1-Chloro-4-deuteriobenzene
• D98354
• Chlorobenzene-4-d1

• Inchi： 1S/C6H5Cl/c7-6-4-2-1-3-5-6/h1-5H/i1D
• InChI Key： MVPPADPHJFYWMZ-MICDWDOJSA-N
• SMILES： ClC1C=CC([2H])=CC=1

Computed Properties

• Exact Mass: 113.0142546g/mol
• Monoisotopic Mass: 113.0142546g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 131.7 °C at 760 mmHg
• Flash Point: 23.9 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes